Cas no 941940-81-4 (4-fluoro-N-{4-6-(4-methylpiperazin-1-yl)pyridazin-3-ylphenyl}benzamide)

• Product Name: 4-fluoro-N-{4-6-(4-methylpiperazin-1-yl)pyridazin-3-ylphenyl}benzamide
• CAS No: 941940-81-4
• MF: C₂₂H₂₂FN₅O
• MW: 391.441387653351
• CID: 5501837
• Update Time: 2025-05-22

4-fluoro-N-{4-6-(4-methylpiperazin-1-yl)pyridazin-3-ylphenyl}benzamide Chemical and Physical Properties

Names and Identifiers

• 4-fluoro-N-[4-[6-(4-methylpiperazin-1-yl)pyridazin-3-yl]phenyl]benzamide
• Benzamide, 4-fluoro-N-[4-[6-(4-methyl-1-piperazinyl)-3-pyridazinyl]phenyl]-
• 4-fluoro-N-{4-6-(4-methylpiperazin-1-yl)pyridazin-3-ylphenyl}benzamide

• Inchi： 1S/C22H22FN5O/c1-27-12-14-28(15-13-27)21-11-10-20(25-26-21)16-4-8-19(9-5-16)24-22(29)17-2-6-18(23)7-3-17/h2-11H,12-15H2,1H3,(H,24,29)
• InChI Key： RHDVWJIPUATBFK-UHFFFAOYSA-N
• SMILES： C(NC1=CC=C(C2=NN=C(N3CCN(C)CC3)C=C2)C=C1)(=O)C1=CC=C(F)C=C1

Additional information on 4-fluoro-N-{4-6-(4-methylpiperazin-1-yl)pyridazin-3-ylphenyl}benzamide

4-Fluoro-N-{4-[6-(4-Methylpiperazin-1-yl)pyridazin-3-yl]phenyl}benzamide (CAS No. 941940-81-4)

The compound 4-fluoro-N-{4-[6-(4-methylpiperazin-1-yl)pyridazin-3-yl]phenyl}benzamide (CAS No. 941940-81-4) is a highly specialized organic molecule with significant potential in the field of medicinal chemistry. This compound has garnered attention due to its unique structural features and promising pharmacological properties. The molecule consists of a benzamide core, a fluorine substituent, and a pyridazine ring substituted with a methylpiperazine group, making it a versatile candidate for drug development.

Recent studies have highlighted the importance of pyridazine derivatives in modulating various biological targets, including kinases, G-protein coupled receptors (GPCRs), and ion channels. The presence of the methylpiperazine group in this compound adds significant value, as piperazines are known for their ability to enhance bioavailability and improve pharmacokinetic profiles. Furthermore, the fluorine substituent at the para position of the benzamide moiety contributes to increased lipophilicity and improved binding affinity to target proteins.

One of the most notable aspects of this compound is its potential as a kinase inhibitor. Kinases play a pivotal role in cellular signaling pathways, and their dysregulation is implicated in numerous diseases, including cancer, inflammation, and neurodegenerative disorders. Preclinical studies have demonstrated that CAS No. 941940-81-4 exhibits potent inhibitory activity against several key kinases, such as Aurora kinases and CDKs (cyclin-dependent kinases). This makes it a strong candidate for therapeutic interventions in oncology and other related fields.

In addition to its kinase inhibitory properties, this compound has also shown promise in modulating GPCR activity, particularly targeting receptors involved in pain signaling and inflammation. The pyridazine ring serves as a scaffold for interactions with GPCRs, enhancing the compound's ability to modulate these targets effectively. Recent advancements in computational modeling techniques have allowed researchers to predict binding affinities and optimize the structure of CAS No. 941940-81-4, further enhancing its therapeutic potential.

The synthesis of CAS No. 941940-81-4 involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. The key steps include the preparation of the pyridazine ring, followed by substitution reactions to introduce the methylpiperazine and fluorobenzamide groups. Researchers have optimized these steps to achieve high yields and purity levels, ensuring that the compound is suitable for preclinical testing.

From an analytical standpoint, this compound has been extensively characterized using advanced spectroscopic techniques such as NMR (nuclear magnetic resonance), MS (mass spectrometry), and X-ray crystallography. These analyses have provided critical insights into its molecular structure, conformational flexibility, and stereochemical properties. Such detailed characterization is essential for understanding how the compound interacts with biological targets at the molecular level.

One area where CAS No. 941940-81-4 has shown particular promise is in cancer therapy. Its ability to inhibit key oncogenic kinases suggests that it could be developed into a targeted therapy for cancers driven by these enzymes. Early-stage preclinical studies have demonstrated selective cytotoxicity against cancer cell lines while sparing normal cells, indicating a favorable therapeutic index.

Beyond its direct therapeutic applications, this compound serves as an excellent lead structure for further drug discovery efforts. Its modular design allows for easy modification of substituents on both the pyridazine ring and benzamide core, enabling researchers to explore a wide range of chemical space with minimal synthetic effort.

In conclusion, CAS No. 941940-81-4, or N-{[6-(methyl-piperazinyl)pyridazinyl]phenyl}-para-fluorobenzamide, represents a cutting-edge advancement in medicinal chemistry with broad implications for drug development. Its unique combination of structural features, potent pharmacological activity, and favorable pharmacokinetic properties positions it as a strong candidate for addressing unmet medical needs across multiple therapeutic areas.